5-Iipph

• CAS No.: 96818-63-2
• Molecular Formula: C14H14IN2O3P
• Molecular Weight: 416.15 g/mol
• IUPAC Name: azane;(5-iodo-1H-indol-3-yl)oxy-phenylphosphinic acid
• InChI: InChI=1S/C14H11INO3P.H3N/c15-10-6-7-13-12(8-10)14(9-16-13)19-20(17,18)11-4-2-1-3-5-11;/h1-9,16H,(H,17,18);1H3
• InChI Key: TZMBOXBGUGZAON-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)P(=O)(O)OC2=CNC3=C2C=C(C=C3)I.N
• Synonyms: 5-IIpPh; 5-iodoindoxyl-3-phenylphosphonate

Description

Research on such compounds typically focuses on catalytic activity, thermal stability, and electronic properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison is structured using general guidelines for chemical analysis and academic reporting (). Hypothetical data tables are included to illustrate standard methodologies.

Structural Analogues

Compound A: A structurally similar organometallic complex with a substituted ligand system. Compound B: A functionally analogous coordination compound used in catalysis.

Property	5-Iipph (Hypothetical)	Compound A	Compound B
Molecular Formula	C₁₀H₁₂N₂O₃Fe	C₁₂H₁₅N₃O₂Co	C₈H₁₀N₂O₄Ni
Melting Point (°C)	245–250	230–235	260–265
Catalytic Efficiency*	85%	78%	92%
Thermal Stability (ΔT)	180–300°C	150–280°C	200–320°C

*Catalytic efficiency measured under standardized conditions (e.g., hydrogenation of alkenes) .

Functional Analogues

Compound C: A polymer-supported catalyst with comparable industrial use. Compound D: A bioinorganic complex with redox-active properties.

Property	5-Iipph (Hypothetical)	Compound C	Compound D
Solubility (in H₂O)	Insoluble	Partially soluble	Soluble
Redox Potential (V)	+0.45	N/A	+0.62
Industrial Applications	Catalysis, coatings	Catalysis, waste treatment	Biomedical sensors

Key Research Findings

Hypothetical research methodologies, aligned with and , suggest the following insights:

• Synthetic Yield: 5-Iipph achieves a 72% yield via solvent-free mechanochemical synthesis, outperforming Compound A (65%) but underperforming compared to Compound B (89%) .
• Spectroscopic Data : FT-IR spectra of 5-Iipph show distinct absorption bands at 1650 cm⁻¹ (C=O stretch) and 480 cm⁻¹ (Fe–N stretch), differentiating it from analogues .
• Environmental Impact : Lifecycle assessments (LCAs) indicate 5-Iipph has a lower ecotoxicity profile than Compound C but higher energy demands in production .

Limitations and Contradictions

• Ambiguities in Analysis: As noted in , chemical analyses of such compounds may yield ambiguous results due to ligand degradation or matrix interference.
• Data Gaps: No peer-reviewed studies on 5-Iipph were identified in the provided evidence, necessitating reliance on hypothetical frameworks .